Cas no 91251-26-2 (1-(2,5-Dimethylphenyl)ethanamine)

1-(2,5-Dimethylphenyl)ethanamine is a substituted phenylalkylamine compound featuring an ethylamine group attached to a 2,5-dimethylphenyl ring. This structural configuration imparts distinct reactivity and selectivity, making it valuable in organic synthesis and pharmaceutical intermediate applications. The presence of methyl groups at the 2- and 5-positions enhances steric and electronic effects, influencing its binding affinity and stability in chemical reactions. It is commonly utilized in the preparation of specialized amines, ligands, and bioactive molecules. The compound's well-defined purity and consistent performance make it suitable for research and industrial processes requiring precise functionalization. Proper handling and storage are recommended due to its amine functionality.

1-(2,5-Dimethylphenyl)ethanamine structure

91251-26-2 structure

Product Name:1-(2,5-Dimethylphenyl)ethanamine

CAS No:91251-26-2

MF:C₁₀H₁₅N

MW:149.232802629471

CID:889452

PubChem ID:4991344

Update Time:2025-10-14

1-(2,5-Dimethylphenyl)ethanamine Chemical and Physical Properties

Names and Identifiers

- 1-(2,5-Dimethylphenyl)ethanamine
- AKOS BC-0977
- AKOS B014348
- ART-CHEM-BB B014348
- TIMTEC-BB SBB009346
- 1-(2,5-dimethylphenyl)ethanamine(SALTDATA: FREE)
- CDA30255
- N12153
- CS-0280194
- AKOS000264585
- EN300-10538
- SB47047
- STK500330
- Benzenemethanamine, alpha,2,5-trimethyl-, (S)- (9CI)
- (1R)-(-)-(1-AMINOPROPYL)PHOSPHONICACID
- 1-(2,5-dimethylphenyl)ethan-1-amine
- 1-(2,5-Dimethyl-phenyl)-ethylamine
- Z56347427
- 91251-26-2
- SCHEMBL2499768
- LS-01130
- MFCD02177223
- 1-(2,5-Dimethylphenyl)ethanamine, AldrichCPR
- AKOS017259117
- FT-0656215
- DTXSID10407309
- SY383042
- ALBB-001472
- SY194792
- SY231360
- MFCD08057326
- MFCD08057325
- 2,5,alpha-Trimethylbenzylamine
- MDL： MFCD02177223
- Inchi： 1S/C10H15N/c1-7-4-5-8(2)10(6-7)9(3)11/h4-6,9H,11H2,1-3H3
- InChI Key： ULGHUDXDTMIEAM-UHFFFAOYSA-N
- SMILES： NC(C)C1C=C(C)C=CC=1C

Computed Properties

Exact Mass: 149.120449483g/mol
Monoisotopic Mass: 149.120449483g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 122
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 26Å²

Experimental Properties

Density: 0.937
Boiling Point: 228.6°C at 760 mmHg
Flash Point: 94.8°C
Refractive Index: 1.527

1-(2,5-Dimethylphenyl)ethanamine Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H302
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 22
Safety Instruction： H303+H313+H333
Hazardous Material Identification：
HazardClass：IRRITANT
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

1-(2,5-Dimethylphenyl)ethanamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	CBR01396-1G	1-(2,5-Dimethylphenyl)ethanamine	91251-26-2		1g	¥3340.6	2023-11-10
TRC	B415408-50mg	1-(2,5-Dimethylphenyl)ethanamine	91251-26-2		50mg	$ 50.00	2022-06-07
TRC	B415408-100mg	1-(2,5-Dimethylphenyl)ethanamine	91251-26-2		100mg	$ 65.00	2022-06-07
TRC	B415408-500mg	1-(2,5-Dimethylphenyl)ethanamine	91251-26-2		500mg	$ 135.00	2022-06-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	028747-500mg	1-(2,5-Dimethylphenyl)ethanamine	91251-26-2		500mg	1901CNY	2021-05-07
eNovation Chemicals LLC	Y1257601-1g	1-(2,5-DIMETHYLPHENYL)ETHANAMINE	91251-26-2	95%	1g	$115	2024-06-06
eNovation Chemicals LLC	Y1257601-5g	1-(2,5-DIMETHYLPHENYL)ETHANAMINE	91251-26-2	95%	5g	$210	2024-06-06
Enamine	EN300-10538-0.05g	1-(2,5-dimethylphenyl)ethan-1-amine	91251-26-2	95%	0.05g	$54.0	2023-10-28
Enamine	EN300-10538-0.1g	1-(2,5-dimethylphenyl)ethan-1-amine	91251-26-2	95%	0.1g	$80.0	2023-10-28
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